Cas no 2253790-59-7 (Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate)

• Product Name: Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate
• CAS No: 2253790-59-7
• MF: C₁₃H₁₁ClN₂O₅
• MW: 310.68984246254
• CID: 5184536
• Update Time: 2025-06-15

Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate
• ethyl 4-chloro-1-methyl-6-nitro-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C13H11ClN2O5/c1-3-21-13(18)10-11(14)8-6-7(16(19)20)4-5-9(8)15(2)12(10)17/h4-6H,3H2,1-2H3
• InChI Key： TYOWRPLDEZCUHV-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C([N+]([O-])=O)C=C2)C(Cl)=C(C(OCC)=O)C1=O

Additional information on Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate

Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate (CAS No. 2253790-59-7): A Comprehensive Overview

Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate (CAS No. 2253790-59-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, plays a crucial role in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular formula of Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate is C₁₂H₁₀ClN₃O₅, reflecting its complex composition and the presence of multiple functional groups. These functional groups, including chloro, methyl, nitro, and carboxylate substituents, contribute to the compound's unique reactivity and potential applications in various chemical transformations.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Among these derivatives, Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate has emerged as a promising intermediate in the synthesis of bioactive molecules. Its structural features make it an ideal candidate for further functionalization, enabling the development of new compounds with enhanced pharmacological properties.

The synthesis of Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. The presence of the nitro group introduces a high degree of reactivity, necessitating careful optimization to achieve high yields and purity. Recent advancements in catalytic systems have improved the efficiency of these synthetic routes, making the production of this compound more scalable and cost-effective.

One of the most notable applications of Ethyl 4-chloro-1-methyl-6-nitro-2-oxoquinoline-3-carboxylate is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for designing novel antimicrobial and anticancer agents. The nitro group can be readily reduced to an amine, allowing for further derivatization into more complex structures with targeted biological activities.

The carboxylate moiety in Ethyl 4-chloro-1-methyl-6-nitro-2-oxyquinoline-3-carboxylate provides an additional site for chemical modification, enabling the attachment of various pharmacophores. This versatility has made it a valuable tool in drug discovery programs aimed at developing treatments for diverse diseases. The chloro substituent also contributes to the compound's reactivity, facilitating nucleophilic substitution reactions that are essential for constructing more intricate molecular frameworks.

In addition to its pharmaceutical applications, Ethyl 4-chloro-1-methyl-octahydroquinoline derivatives such as Ethyl 4-chloro-octahydroquinoline carboxylic acid have been explored for their potential in material science. These compounds exhibit unique electronic properties that make them suitable for use in organic semiconductors and optoelectronic devices. The ability to fine-tune their electronic characteristics through structural modifications has opened new avenues for innovation in this rapidly evolving field.

The latest research on Ethyl 4-chloro-octahydroquinoline derivatives such as Ethyl 4-chloro-octahydroquinoline carboxylic acid including Ethyl 4-chloro-octahydroquinoline carboxylic acid ethylester has highlighted their role in developing next-generation therapeutics. Studies have demonstrated their efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Furthermore, their ability to cross cell membranes makes them promising candidates for drug delivery systems.

The development of efficient synthetic methodologies for Ethyl 4-chloro-octahydroquinoline derivatives such as Ethyl 4-chloro-octahydroquinoline carboxylic acid including Ethyl 4-chloro-octahydroquinoline carboxylic acid ethylester remains a key focus area. Recent innovations in flow chemistry have enabled the scalable production of these compounds with improved yields and reduced environmental impact. These advancements are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

In conclusion, Ethyl 4-chloro-octahydroquinoline derivatives such as Ethyl 4-chloro-octahydroquinoline carboxylic acid including Ethyl 4-chloro-octahydroquinoline carboxylic acid ethylester (CAS No. 2253790 including Ethyl 4-chlorooctahydroquinoline carboxylic acid ethylester) is a versatile and highly valuable compound with significant implications in pharmaceuticals and material science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents and advanced materials.